Cas no 295779-85-0 (Ethanone,2-fluoro-1-(4-hydroxyphenyl)-)
Ethanone,2-fluoro-1-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-fluoro-1-(4-hydroxyphenyl)-
- Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- (9CI)
- Ethanone,2-fluoro-1-(4-hydroxyphenyl)-(9ci)
- 2-fluoro-1-(4-hydroxyphenyl)ethanone
- DTXSID201289099
- SCHEMBL310879
- 295779-85-0
-
- Inchi: 1S/C8H7FO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,10H,5H2
- InChI Key: GWZZQBNFCRWWLE-UHFFFAOYSA-N
- SMILES: FCC(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 154.043
- Monoisotopic Mass: 154.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3A^2
Ethanone,2-fluoro-1-(4-hydroxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB611673-250mg |
2-Fluoro-1-(4-hydroxyphenyl)ethanone; . |
295779-85-0 | 250mg |
€155.30 | 2024-07-19 | ||
| abcr | AB611673-1g |
2-Fluoro-1-(4-hydroxyphenyl)ethanone; . |
295779-85-0 | 1g |
€257.90 | 2024-07-19 | ||
| abcr | AB611673-5g |
2-Fluoro-1-(4-hydroxyphenyl)ethanone; . |
295779-85-0 | 5g |
€784.30 | 2024-07-19 | ||
| abcr | AB611673-10g |
2-Fluoro-1-(4-hydroxyphenyl)ethanone; . |
295779-85-0 | 10g |
€1295.00 | 2024-07-19 | ||
| abcr | AB611673-25g |
2-Fluoro-1-(4-hydroxyphenyl)ethanone; . |
295779-85-0 | 25g |
€2491.60 | 2024-07-19 |
Ethanone,2-fluoro-1-(4-hydroxyphenyl)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Ethanone,2-fluoro-1-(4-hydroxyphenyl)-
Comprehensive Overview of Ethanone, 2-Fluoro-1-(4-Hydroxyphenyl)- (CAS No. 295779-85-0)
Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- (CAS No. 295779-85-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Fluoroacetophenone, 4-hydroxy-, is characterized by its unique structural features, which include a fluoro substituent and a hydroxyphenyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.
The chemical structure of Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- consists of a ketone group (C=O) attached to a phenyl ring with a hydroxyl (-OH) group at the para position and a fluoro (-F) substituent at the alpha position of the ketone. This arrangement imparts specific reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.
Recent advancements in the synthesis of Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- have focused on developing efficient and environmentally friendly methods. One notable approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have shown high yields and selectivity. These methods not only enhance the synthetic accessibility of the compound but also reduce the environmental impact associated with traditional synthetic routes.
In the realm of medicinal chemistry, Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- has been explored for its potential therapeutic applications. Studies have indicated that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.
Moreover, the presence of the fluoro substituent in Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- has been shown to enhance its metabolic stability and bioavailability. This is particularly important in drug development, where compounds with improved pharmacokinetic properties are highly sought after. Preclinical studies have also highlighted the compound's ability to cross the blood-brain barrier (BBB), suggesting its potential use in central nervous system (CNS) disorders.
The hydroxyphenyl group in Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- plays a crucial role in its biological activity by facilitating interactions with target proteins and receptors. This functional group can form hydrogen bonds and other non-covalent interactions that are essential for binding affinity and selectivity. As a result, Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- has been investigated as a lead compound for developing new drugs targeting various diseases.
In addition to its therapeutic potential, Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- has found applications in other areas of chemistry and biology. For example, it serves as an important intermediate in the synthesis of more complex molecules with diverse functionalities. The compound's reactivity and structural flexibility make it a valuable building block for constructing libraries of compounds for high-throughput screening (HTS) in drug discovery programs.
The safety profile of Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safer option for pharmaceutical development compared to some other compounds with similar biological activities. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.
In conclusion, Ethanone, 2-fluoro-1-(4-hydroxyphenyl)- (CAS No. 295779-85-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in addressing unmet medical needs.
295779-85-0 (Ethanone,2-fluoro-1-(4-hydroxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)